Exserohilone

Anti-skin aging Thiodiketopiperazine Human dermal fibroblast assay
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H22N2O6S2
Molecular Weight 450.5 g/mol
CAS No. 99572-22-2
Cat. No. B15612487
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Technical Parameters


Basic Identity
Product NameExserohilone
CAS99572-22-2
Molecular FormulaC20H22N2O6S2
Molecular Weight450.5 g/mol
Structural Identifiers
InChIInChI=1S/C20H22N2O6S2/c1-29-19-7-9-11(23)3-5-13(25)15(9)21(19)18(28)20(30-2)8-10-12(24)4-6-14(26)16(10)22(20)17(19)27/h3-6,9-10,13-16,25-26H,7-8H2,1-2H3/t9-,10-,13+,14+,15+,16+,19-,20-/m0/s1
InChIKeyFWPMSYUTOOUASJ-GFIYPFTLSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Exserohilone (CAS 99572-22-2): Thiodiketopiperazine Natural Product Sourcing for Anti-Skin Aging Research


Exserohilone is a thiodiketopiperazine (TKP) derivative first isolated from the plant-pathogenic fungus Exserohilum holmii as a phytotoxin [1]. It belongs to the structurally distinctive epipolythiodioxopiperazine (ETP) family of fungal metabolites, which includes well-studied members such as gliotoxin and epicoccin G [2]. Exserohilone has recently garnered attention for its anti-skin aging properties, demonstrating the capacity to inhibit TNF-α-induced reactive oxygen species (ROS) generation and matrix metalloproteinase-1 (MMP-1) secretion while simultaneously increasing procollagen type I α1 secretion in human dermal fibroblasts (HDFs) [3]. This profile positions exserohilone as a mechanistically differentiated tool compound for dermatological aging research, distinct from within-class ETPs that are primarily characterized by cytotoxic or immunosuppressive activities.

Thiodiketopiperazine natural product with reported triple-endpoint response in TNF-α-challenged human dermal fibroblasts (ROS↓, MMP-1↓, procollagen↑)
Differentiated ETP member: dermal fibroblast-compatible activity context; no reported mammalian cytotoxicity IC50 in published literature
Sourced from genomically characterized Setosphaeria rostrata via modern MS-guided isolation protocol, supporting reproducible procurement

Why Within-Class Thiodiketopiperazines Cannot Substitute for Exserohilone in Dermatological Aging Research


The ETP structural family is highly diverse in bioactivity, and functional interchangeability cannot be assumed based on core scaffold similarity alone. Gliotoxin, a widely studied ETP, is a potent immunosuppressant and pro-apoptotic agent that induces ROS-mediated anoikis in colorectal cancer cells and suppresses macrophage function, making it unsuitable for dermal fibroblast health applications [1]. Rostratin A and epicoccin G exhibit in vitro cytotoxicity against HCT-116 colon carcinoma cells (IC50 = 8.5 μg/mL and 1.9 μM respectively), with no reported anti-skin aging activity [2][3]. Exserohilone is distinguished within this class by its triple-action profile—ROS suppression, MMP-1 inhibition, and procollagen stimulation—all in the therapeutically relevant context of TNF-α-challenged human dermal fibroblasts (HDFs) [4]. Generic sourcing of any ETP-class compound without direct head-to-head comparison data in the HDF assay system risks selecting a compound with irrelevant or counterproductive biological activity for dermatological aging studies.

ETP analogs Gliotoxin and related ETPs exhibit reported pro-apoptotic and immunosuppressive profiles; these may confound dermal fibroblast health endpoints and cannot serve as structural surrogate controls.
Cytotoxic ETPs Rostratin A and epicoccin G demonstrate quantifiable cytotoxicity against cancer cell lines; anti-skin aging endpoints have not been reported, making them unsuitable for HDF oxidative stress research.
Synthetic inhibitors Single-target MMP-1 inhibitors (e.g., MMP-1-IN-1) characterized in isolated enzyme assays do not recapitulate the cellular multi-target modulation (ROS, MMP-1, procollagen) observed with exserohilone in HDFs.

Quantitative Differentiation Evidence for Exserohilone Against Closest Analogs, Alternatives, and In-Class Candidates


Head-to-Head Anti-Skin Aging Activity Comparison: Exserohilone vs. New Thiodiketopiperazine (Compound 1) in TNF-α-Induced Human Dermal Fibroblasts

In the sole published head-to-head comparison, Kwon et al. (2024) isolated exserohilone (2) and a new thiodiketopiperazine derivative (1) from the same Setosphaeria rostrata culture and tested them side-by-side across three anti-skin aging endpoints in TNF-α-induced human dermal fibroblasts (HDFs). Both compounds inhibited TNF-α-induced ROS generation and MMP-1 secretion, and both increased procollagen type I α1 secretion [1]. The new compound (1) was computationally docked into the MMP-1 active site with a binding score of −6.0 kcal/mol, providing mechanistic evidence for direct MMP-1 engagement; exserohilone exhibited functionally equivalent MMP-1 inhibition in the same assay system, consistent with a shared pharmacophore [1]. Quantitative fold-change or IC50 values for either compound were not reported in the published abstract; data are presented in graphical form in the full text. This direct co-assay comparison establishes that exserohilone and compound 1 are functionally comparable within this assay, and that exserohilone is the benchmark natural product for this specific anti-skin aging signature.

HDF Triple-Endpoint Activity
Head-to-head
Exserohilone vs. new TKP (compound 1): both inhibited TNF-α-induced ROS and MMP-1 secretion; both increased procollagen type I α1. Compound 1 showed MMP-1 docking score −6.0 kcal/mol; exserohilone exhibited functionally equivalent inhibition.
Reported functional equivalence supports shared pharmacophore; exserohilone is the reference natural product for this assay signature.
Quantitative fold-change data available only in full-text figures; no separate docking score for exserohilone.
Anti-skin aging Thiodiketopiperazine Human dermal fibroblast assay

Cross-Study Bioactivity Profiling: Exserohilone's Anti-Skin Aging Signature vs. Gliotoxin's Cytotoxic and Immunosuppressive Profile

Gliotoxin, a canonical ETP-class compound, is well-characterized as a potent inducer of ROS-mediated apoptosis. At concentrations ≥7.5 μM, gliotoxin markedly increases ROS formation in hepatic stellate cells, leading to apoptosis [1], and induces ROS-mediated anoikis in colorectal cancer cells [2]. By contrast, exserohilone inhibits TNF-α-induced ROS generation in HDFs, a directionally opposite effect consistent with cytoprotective rather than cytotoxic activity [3]. Although the two compounds have not been tested head-to-head in the same assay system, the diametrically opposed ROS modulation profiles—induction vs. suppression—represent a functional divergence that is directly relevant to experimental design: gliotoxin cannot serve as a negative control or structural analog surrogate for exserohilone in studies targeting dermal fibroblast health or oxidative stress mitigation.

ROS Modulation Polarity
Cross-study
Exserohilone: inhibits TNF-α-induced ROS in HDFs. Gliotoxin: induces ROS at ≥7.5 μM in hepatic stellate cells; pro-apoptotic in colorectal cancer models.
Opposite ROS modulation direction; gliotoxin would introduce confounding oxidative stress in dermal fibroblast studies.
No direct head-to-head comparison in the same cellular system.
Cytotoxicity profiling ETP natural products Therapeutic index

Absence of Cytotoxicity Data for Exserohilone vs. Quantified Cytotoxicity of Rostratin A and Epicoccin G Against HCT-116 Colon Carcinoma Cells

Rostratin A, a cytotoxic disulfide produced by Exserohilum rostratum, exhibits in vitro cytotoxicity against HCT-116 human colon carcinoma cells with an IC50 of 8.5 μg/mL [1]. Epicoccin G, a dithiodiketopiperazine, shows cytotoxicity against the same cell line with an IC50 of 1.9 μM [2]. Exserohilone has been mentioned in the context of suspected antibacterial and antifungal activity, but no verified cytotoxicity IC50 values against any mammalian cell line are available in the peer-reviewed literature [2][3]. This absence of reported cytotoxicity data, combined with its demonstrated ability to stimulate procollagen secretion and suppress oxidative stress in HDFs, suggests that exserohilone exhibits a therapeutic window in dermal fibroblasts that is not shared by the more potently cytotoxic ETP members such as rostratin A and epicoccin G. This conclusion is a class-level inference that requires direct comparative cytotoxicity testing in HDFs for definitive confirmation.

Cytotoxicity Profile
Class-level inference
Rostratin A HCT-116 IC50 = 8.5 μg/mL; Epicoccin G HCT-116 IC50 = 1.9 μM. Exserohilone: no reported mammalian cytotoxicity IC50.
Absence of quantifiable cytotoxicity contrasts with potent ETP comparators; fibroblast-compatible profile inferred at class level.
Direct HDF cytotoxicity testing has not been published; verify in target cell model.
Cytotoxicity comparison ETP disulfides Cancer cell lines

Pharmacological Differentiation: Exserohilone's Functional MMP-1 Inhibition vs. Synthetic MMP-1 Inhibitor MMP-1-IN-1 Potency

MMP-1-IN-1 is a synthetic MMP-1 inhibitor with a reported IC50 of 0.034 μM in isolated enzyme assays, representing a high-potency pharmacological benchmark . Exserohilone, by contrast, has been demonstrated to inhibit MMP-1 secretion in a cellular context (TNF-α-induced HDFs), which reflects a functionally integrated anti-skin aging mechanism rather than isolated enzyme inhibition [1]. This functional MMP-1 inhibition occurs alongside ROS suppression and procollagen upregulation, providing a multi-target profile not recapitulated by single-target synthetic inhibitors. Exserohilone's cellular MMP-1 modulation has not been quantified as an IC50 value, and no direct head-to-head comparison with MMP-1-IN-1 has been performed. The differentiation lies in the biological context of MMP-1 modulation: exserohilone operates within a disease-relevant cellular milieu (TNF-α-stressed dermal fibroblasts), while synthetic inhibitors are characterized in cell-free enzymatic systems.

MMP-1 Modulation Context
Class-level inference
MMP-1-IN-1: isolated enzyme IC50 = 0.034 μM. Exserohilone: inhibits MMP-1 secretion in TNF-α-challenged HDFs (cellular assay, multi-target).
Cellular multi-target modulation vs. isolated enzyme inhibition; functional MMP-1 context may differ for dermatological research endpoints.
No direct IC50 comparison in identical assay conditions; quantitative cellular potency not reported.
MMP-1 inhibition Pharmacological comparator Selectivity profiling

Distinct Source Organism and Isolation Methodology Supporting Traceability and Reproducibility

Exserohilone was originally isolated from Exserohilum holmii [1] and has been re-isolated using modern mass spectrometry-guided fractionation from Setosphaeria rostrata (teleomorph of Exserohilum rostratum) [2]. This provides an additional, well-characterized producing strain with a sequenced genome, enhancing fermentation reproducibility [3]. By contrast, other ETP-class compounds such as epicoccin G are primarily accessed via total chemical synthesis due to low natural yields, and rostratin A is sourced from a marine-derived Exserohilum rostratum strain that may not be readily available to all laboratories [4][5]. The availability of exserohilone from a genomically characterized terrestrial fungal strain with published MS-guided isolation protocols offers practical advantages for academic and industrial laboratories requiring reproducible natural product sourcing with documented provenance.

Sourcing & Traceability
Supporting evidence
Originally from Exserohilum holmii; re-isolated from genomically sequenced Setosphaeria rostrata using published MS-guided fractionation protocol.
Documented strain and isolation method enable reproducible sourcing for academic and industrial labs.
Total synthesis-dependent ETPs (epicoccin G) or marine-derived strains may have limited access.
Fungal natural product sourcing Setosphaeria rostrata MS-guided isolation

Research and Industrial Application Scenarios for Exserohilone Based on Verified Evidence


Benchmark Natural Product for TNF-α-Induced Dermal Fibroblast Oxidative Stress and MMP-1 Modulation Studies

Exserohilone (2) serves as the best-characterized natural TKP benchmark for studies requiring simultaneous inhibition of TNF-α-induced ROS generation and MMP-1 secretion alongside stimulation of procollagen type I α1 secretion in HDFs [1]. This triple-endpoint profile is absent from other ETP-class compounds with published data, making exserohilone the reference compound of choice for academic laboratories investigating natural product interventions in oxidative-stress-driven dermal aging. Researchers should source exserohilone from vendors that provide batch-specific purity certificates and confirm the compound identity by HRMS matching the published molecular formula C20H22N2O6S2 [2].

Positive Control for MS-Guided Natural Product Discovery Programs Targeting Skin Aging Pathways

The 2024 re-isolation of exserohilone using modern mass spectrometry-guided fractionation from Setosphaeria rostrata culture medium [1] positions this compound as an ideal positive control for natural product screening campaigns employing MS-guided dereplication strategies targeting anti-skin aging phenotypes. Its well-defined molecular mass (m/z 450.0919) and characteristic fragmentation pattern [2] facilitate rapid identification in complex fungal extracts, reducing false-positive rates in bioassay-guided fractionation workflows.

Structural Biology Tool for MMP-1 Active Site Probing in the Context of ETP-Derived Pharmacophores

Although only the co-isolated new thiodiketopiperazine (compound 1) has been computationally docked into the MMP-1 active site (−6.0 kcal/mol) [1], exserohilone's functionally equivalent MMP-1 inhibition in the same cellular assay suggests a shared ETP pharmacophore. Exserohilone can thus be used as a chemical probe for MMP-1 binding site characterization studies, competitive displacement assays, and structure-activity relationship (SAR) campaigns aimed at understanding the molecular determinants of ETP-class MMP-1 recognition. Its structural elucidation by X-ray crystallography of the bis(p-bromobenzoate) derivative [3] provides a solid foundation for computational modeling and co-crystallization efforts.

Application
Selection Property
Validation Focus
Dermal fibroblast oxidative stress & MMP-1 modulation research
ETP natural product with reported triple-endpoint activity (ROS↓, MMP-1↓, procollagen↑) in TNF-α-challenged HDFs
Confirm lot-specific purity and identity by HRMS; verify HDF assay response in own laboratory conditions
MS-guided natural product screening for anti-skin aging phenotypes
Well-characterized molecular mass and fragmentation pattern from Setosphaeria rostrata; published dereplication protocol
Match retention time and mass to reference standard; validate bioactivity in TNF-α HDF assay
MMP-1 binding site & ETP pharmacophore characterization
ETP scaffold with reported MMP-1 inhibition in cellular context; structurally elucidated core
Confirm compound identity; use in competitive binding or SAR studies; correlate with docking models

Technical Documentation Hub

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